Cas no 175137-36-7 (1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-
• CAS No: 175137-36-7
• MF: C₁₁H₅ClF₃N₃O₃
• MW: 319.623911619186
• MDL: MFCD00173866
• CID: 135376
• PubChem ID: 2775746
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride
• 1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1-(4-nitrophenyl)-1H-pyrazole-4-carbonyl chloride
• 1-(4-nitrophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carbonyl chloride
• BUTTPARK 99\06-34
• TIMTEC-BB SBB001310
• 1-(4-NITROPHENYL)-5-(TRIFLUOROMETHYL) PYRAZOLE-N 4-CARBONYL CHLORIDE
• PS-10700
• FT-0605766
• AKOS015833470
• 1H-Pyrazole-4-carbonyl chloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonylchloride,1-(4-nitrophenyl)-5-(trifluoromethyl)-
• A811791
• SCHEMBL3056519
• DTXSID50379677
• 1-(4-nitrophenyl)-5-(trifluoromethyl)-4-pyrazolecarbonyl chloride
• J-011071
• MFCD00173866
• 175137-36-7
• 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonylchloride97%
• 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride 97%
• 1-(4-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride , 95%+
• DB-004035

• MDL： MFCD00173866
• Inchi： 1S/C11H5ClF3N3O3/c12-10(19)8-5-16-17(9(8)11(13,14)15)6-1-3-7(4-2-6)18(20)21/h1-5H
• InChI Key： PDHQPPLHVFKVOQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C2C=CC(=CC=2)[N+](=O)[O-])C=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 318.99700
• Monoisotopic Mass: 318.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.37
• Melting Point: 77-79°C
• Boiling Point: 350.9°C at 760 mmHg
• Flash Point: 166°C
• Refractive Index: 1.515
• PSA: 80.71000
• LogP: 3.70150

1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：CORROSIVE
• Risk Phrases：R34